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Compound of Interest

Compound Name: 1-Propanol-13C3

Cat. No.: B1429346 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and isotopic purity

analysis of 1-Propanol-¹³C₃, a stable isotope-labeled compound valuable in metabolic research,

drug development, and environmental studies. This document details synthetic methodologies,

protocols for determining isotopic enrichment, and presents relevant data in a clear, structured

format.

Introduction
1-Propanol-¹³C₃ is an isotopologue of 1-propanol where all three carbon atoms are the ¹³C

isotope. This labeling provides a distinct mass shift, making it a powerful tracer for in vivo and

in vitro studies. Its applications include metabolic flux analysis, mechanistic studies of

enzymatic reactions, and as an internal standard in quantitative mass spectrometry-based

assays. The synthesis of high-purity 1-Propanol-¹³C₃ is critical for the accuracy and reliability of

these applications.

Synthetic Routes
The synthesis of 1-Propanol-¹³C₃ can be achieved through several pathways, primarily

involving the use of ¹³C-labeled precursors. The two most common and effective methods are

the reduction of a fully labeled carboxylic acid derivative and a Grignard reaction with a labeled

electrophile.
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Reduction of Propionic Acid-¹³C₃
A robust and straightforward method for the synthesis of 1-Propanol-¹³C₃ is the reduction of

commercially available Propionic acid-¹³C₃. Lithium aluminum hydride (LiAlH₄) is a powerful

reducing agent commonly used for this transformation.

Reaction Scheme:

¹³CH₃¹³CH₂¹³COOH + LiAlH₄ → ¹³CH₃¹³CH₂¹³CH₂OH

This method offers a high yield and a direct route to the desired product, with the isotopic label

already incorporated in the starting material.

Grignard Synthesis
An alternative and versatile approach is the Grignard reaction. This method involves the

reaction of a ¹³C-labeled Grignard reagent with a single-carbon electrophile, or a ¹²C Grignard

reagent with a ¹³C-labeled electrophile. For full labeling, a two-carbon ¹³C-labeled Grignard

reagent can be reacted with a single-carbon ¹³C-labeled source. A common strategy involves

the reaction of ethylmagnesium bromide-¹³C₂ with formaldehyde-¹³C.

Reaction Scheme:

¹³CH₃¹³CH₂MgBr + ¹³CH₂O → ¹³CH₃¹³CH₂¹³CH₂OMgBr ¹³CH₃¹³CH₂¹³CH₂OMgBr + H₃O⁺ →

¹³CH₃¹³CH₂¹³CH₂OH

This method allows for the modular construction of the labeled propanol.

Experimental Protocols
Synthesis of 1-Propanol-¹³C₃ via Reduction of Propionic
Acid-¹³C₃
Materials:

Propionic acid-¹³C₃ (isotopic purity ≥ 99 atom % ¹³C)

Lithium aluminum hydride (LiAlH₄)
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Anhydrous diethyl ether or tetrahydrofuran (THF)

Sulfuric acid (H₂SO₄), 10% aqueous solution

Anhydrous magnesium sulfate (MgSO₄)

Round-bottom flask, reflux condenser, dropping funnel, heating mantle, and distillation

apparatus

Procedure:

A solution of Propionic acid-¹³C₃ (1.0 g) in anhydrous diethyl ether (20 mL) is prepared in a

dropping funnel.

A stirred suspension of LiAlH₄ (0.6 g, a slight excess) in anhydrous diethyl ether (30 mL) is

placed in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

The solution of Propionic acid-¹³C₃ is added dropwise to the LiAlH₄ suspension at a rate that

maintains a gentle reflux.

After the addition is complete, the mixture is heated to reflux for 2 hours to ensure the

complete reduction.

The reaction mixture is cooled in an ice bath, and the excess LiAlH₄ is quenched by the slow,

dropwise addition of water (1 mL), followed by 15% aqueous sodium hydroxide (1 mL), and

then water again (3 mL).

The resulting granular precipitate of aluminum salts is removed by filtration.

The ether solution is dried over anhydrous magnesium sulfate.

The solvent is removed by distillation at atmospheric pressure.

The resulting 1-Propanol-¹³C₃ is purified by fractional distillation.

Table 1: Expected Yield and Purity of 1-Propanol-¹³C₃ via Reduction
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Parameter Value

Starting Material Propionic acid-¹³C₃

Isotopic Purity of Starting Material ≥ 99 atom % ¹³C

Expected Chemical Yield 85-95%

Expected Isotopic Purity ≥ 99 atom % ¹³C

Isotopic Purity Analysis
The determination of the isotopic purity of 1-Propanol-¹³C₃ is crucial to validate the synthesis

and for its application as a tracer. The primary analytical techniques for this purpose are

Nuclear Magnetic Resonance (NMR) spectroscopy and Gas Chromatography-Mass

Spectrometry (GC-MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy
Both ¹H and ¹³C NMR spectroscopy can be used to determine the isotopic purity.

In the ¹H NMR spectrum of 1-Propanol-¹³C₃, the protons on each carbon will be split by the

directly attached ¹³C nucleus (¹J_CH coupling) and, to a lesser extent, by the adjacent ¹³C

nuclei (²J_CCH and ³J_CCCH couplings). The absence of a significant singlet peak at the

chemical shift corresponding to unlabeled 1-propanol indicates high isotopic enrichment. The

isotopic purity can be estimated by comparing the integral of the satellite peaks (due to ¹³C-H

coupling) to the integral of any residual singlet peak.

Protocol for ¹H NMR Analysis:

Sample Preparation: Dissolve a small amount of the purified 1-Propanol-¹³C₃ in a deuterated

solvent (e.g., CDCl₃, D₂O).

Acquisition: Acquire a standard ¹H NMR spectrum. Ensure a sufficient relaxation delay (D1)

to allow for quantitative integration.

Data Analysis: Integrate the signals corresponding to the protons of the labeled propanol and

any residual unlabeled propanol. The isotopic enrichment is calculated as: Isotopic
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Enrichment (%) = [Integral(labeled)] / [Integral(labeled) + Integral(unlabeled)] * 100

A quantitative ¹³C NMR spectrum is a direct method to assess isotopic purity.[1][2] In a proton-

decoupled ¹³C NMR spectrum of 1-Propanol-¹³C₃, three main signals will be observed,

corresponding to the three carbon atoms. The presence of any signals at the chemical shifts of

natural abundance ¹²C would indicate incomplete labeling. For quantitative analysis, it is crucial

to acquire the spectrum under conditions that ensure the signal intensity is directly proportional

to the number of nuclei.[3][4][5]

Protocol for Quantitative ¹³C NMR Analysis:

Sample Preparation: Prepare a concentrated sample of 1-Propanol-¹³C₃ in a deuterated

solvent. The addition of a relaxation agent, such as chromium(III) acetylacetonate

(Cr(acac)₃), can help to shorten the long ¹³C relaxation times and allow for faster acquisition.

[3]

Acquisition: Use a pulse sequence with a 90° pulse and a long relaxation delay (at least 5

times the longest T₁ of the carbon nuclei) to ensure full relaxation between scans. Inverse-

gated decoupling should be used to suppress the Nuclear Overhauser Effect (NOE) while

maintaining a decoupled spectrum.[4]

Data Analysis: Integrate the signals for the ¹³C atoms. The absence of signals at the

expected positions for ¹²C-propanol confirms high isotopic purity.

Table 2: Typical NMR Parameters for Isotopic Purity Analysis
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Parameter ¹H NMR Quantitative ¹³C NMR

Solvent CDCl₃ CDCl₃ with Cr(acac)₃

Pulse Angle 30-90° 90°

Relaxation Delay (D1) 5-10 s
≥ 5 * T₁ (or ~30-60 s without

relaxation agent)

Decoupling N/A
Inverse-gated proton

decoupling

Number of Scans 16-64
128-1024 (or more, depending

on concentration)

Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is a highly sensitive technique for determining isotopic enrichment.[6] The sample is

first separated by gas chromatography and then ionized and analyzed by a mass spectrometer.

The mass spectrum of 1-Propanol-¹³C₃ will show a molecular ion peak (M⁺) at m/z 63,

corresponding to the fully labeled molecule (¹³C₃H₈O). The unlabeled 1-propanol has a

molecular ion at m/z 60.

Protocol for GC-MS Analysis:

Sample Preparation: Prepare a dilute solution of 1-Propanol-¹³C₃ in a volatile solvent (e.g.,

methanol, dichloromethane).

GC Separation: Use a suitable capillary column (e.g., a polar column like a wax-type or a

non-polar column like a 5% phenyl-methylpolysiloxane) to achieve good separation of 1-

propanol from any impurities.

Mass Spectrometry: Acquire mass spectra in electron ionization (EI) mode. Monitor the ion

currents for the molecular ions of the labeled (m/z 63) and unlabeled (m/z 60) propanol, as

well as characteristic fragment ions.

Data Analysis: The isotopic purity is determined by the relative abundance of the mass peaks

corresponding to the labeled and unlabeled species. Isotopic Purity (%) = [Abundance(m/z
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63)] / [Abundance(m/z 60) + Abundance(m/z 61) + Abundance(m/z 62) + Abundance(m/z

63)] * 100

Table 3: GC-MS Parameters for Isotopic Purity Analysis

Parameter Value

GC Column e.g., DB-WAX (30 m x 0.25 mm x 0.25 µm)

Injector Temperature 250 °C

Oven Program
e.g., 40 °C (2 min), then ramp to 200 °C at 10

°C/min

Carrier Gas Helium

Ionization Mode Electron Ionization (EI) at 70 eV

Mass Range m/z 30-100

Visualizations
Caption: Synthetic pathways to 1-Propanol-¹³C₃.

Caption: Workflow for isotopic purity analysis.

Conclusion
The synthesis of high-purity 1-Propanol-¹³C₃ is readily achievable through established organic

chemistry methodologies, with the reduction of ¹³C-labeled propionic acid being a particularly

efficient route. Careful execution of the synthesis and purification, followed by rigorous isotopic

purity analysis using NMR and GC-MS, is essential for ensuring the quality of the final product

for its intended applications in research and development. The protocols and data presented in

this guide provide a solid foundation for the successful synthesis and characterization of 1-

Propanol-¹³C₃.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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